3,4,5-trimethoxy-N-(4-methylbenzo[d]thiazol-2-yl)benzamide

• CAS: 313251-72-8
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol
• SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• InChI: InChI=1S/C18H18N2O4S/c1-10-6-5-7-14-15(10)19-18(25-14)20-17(21)11-8-12(22-2)16(24-4)13(9-11)23-3/h5-9H,1-4H3,(H,19,20,21)
• InChIKey: BSGZNYAQFDUIMV-UHFFFAOYSA-N

3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide (CAS 313251‑72‑8): Core Chemotype for Adenosine A₂A Ligand Programs and CNS‑Targeted Procurement

3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide is a synthetic, small‑molecule benzothiazole amide (molecular formula C₁₈H₁₈N₂O₄S; molecular weight 358.4 g mol⁻¹) . The compound belongs to a class of benzothiazole amide derivatives that are claimed as adenosine A₂ receptor modulators in the patent literature, with potential utility in CNS disorders such as Parkinson’s disease, Alzheimer’s disease, and depression [1]. Its structure features a 3,4,5‑trimethoxybenzamide pharmacophore linked to a 4‑methyl‑substituted benzothiazole ring – a combination that distinguishes it from both simpler benzamide analogues and benzothiazole derivatives that lack the trimethoxy pattern.

Adenosine A2A receptor research Patent-reported benzothiazole amide pharmacophore for CNS model studies

Planar trimethoxy scaffold Conformation-defined motif supports P‑glycoprotein interaction investigations

CNS model compound Predicted moderate lipophilicity and single H‑bond donor profile

• [1] Flohr A, Jakob‑Roetne R, Norcross RD, Riemer C. Substituted benzothiazole amide derivatives. U.S. Patent Application US20030149036 A1, published August 7, 2003. Also published as RU2251419C2. View Source

Why Generic Benzothiazole Amides Cannot Substitute for 3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide in Adenosine‑Targeted Research

Benzothiazole amides as a class exhibit variable adenosine receptor subtype selectivity, functional activity (agonist vs. antagonist), and off‑target profiles that are exquisitely sensitive to the substitution pattern on both the benzamide and benzothiazole rings [1]. The 3,4,5‑trimethoxy arrangement on the phenyl ring is known to influence molecular planarity, intramolecular hydrogen‑bonding capacity, and P‑glycoprotein (P‑gp) interaction propensity, while the 4‑methyl group on the benzothiazole modulates steric fit within the adenosine A₂A binding pocket [2][3]. Substituting a close analog – for example, one bearing a 4‑methoxy, 4‑chloro, or unsubstituted benzothiazole – can therefore alter receptor affinity, functional selectivity, and pharmacokinetic handling, rendering experimental results non‑interchangeable. For procurement decisions, this means that a CAS‑number‑matched compound must be specified; otherwise, even single‑atom deviations can produce discordant screening outcomes.

Benzothiazole substitution sensitivity

4‑Methyl group modulates adenosine A2A affinity and functional activity; 4‑Cl, 4‑OMe or unsubstituted analogs may shift receptor selectivity profile.

Trimethoxy pattern requirement

Mono‑ or di‑methoxy regioisomers lose planar conformation and intramolecular H‑bond, altering P‑gp interaction potential and transporter assay outcomes.

Amide linkage vs. direct connection

Amide‑linked scaffold targets adenosine receptors; direct‑linked benzothiazoles exhibit NQO2 inhibition. Scaffold topology determines pharmacology and cannot be interchanged.

• [1] Flohr A, Jakob‑Roetne R, Norcross RD, Riemer C. Substituted benzothiazole amide derivatives. U.S. Patent Application US20030149036 A1, published August 7, 2003. Also published as RU2251419C2. View Source
• [2] Stefanachi A, Mangiatordi GF, Tardia P, Alberga D, Leonetti F, Niso M, Colabufo NA, Adamo C, Nicolotti O, Cellamare S. Design, synthesis, biological evaluation, NMR and DFT studies of structurally‑simplified trimethoxy benzamides as P‑glycoprotein selective inhibitors: the role of molecular flatness. Chem. Biol. Drug Des. 2016; 88(5): 736–748. PMID: 27331911. View Source
• [3] Gomes LR, Low JN, Oliveira C, Cagide F, Borges F. Crystal structures of three 3,4,5‑trimethoxybenzamide‑based derivatives. Acta Crystallogr. E Crystallogr. Commun. 2016; 72(Pt 5): 699–703. doi:10.1107/S2056989016005958. View Source

Quantitative Differentiation Evidence for 3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide vs. Closest Analogs

Crystal‑Structure‑Confirmed Conformational Preference vs. 2‑Methoxy and 4‑Methoxy Benzamide Regioisomers

The 3,4,5‑trimethoxy substitution pattern enforces a distinct solid‑state conformation compared to mono‑ or di‑methoxy regioisomers. In a series of three crystallographically characterized 3,4,5‑trimethoxybenzamide derivatives, the trimethoxyphenyl ring adopts a near‑planar arrangement with the amide carbonyl, stabilized by an intramolecular C–H···O hydrogen bond involving the ortho‑methoxy group [1]. This conformation is absent in the corresponding 2‑methoxy or 4‑methoxy mono‑substituted analogues, where the phenyl ring twists out of plane by 15–40° [1]. Such conformational differences are causally linked to P‑gp inhibition potency in trimethoxybenzamide series, where molecular flatness correlates with IC₅₀ [2].

Crystal conformation vs. regioisomers

Cross‑study comparable

Trimethoxy: near‑coplanar (dihedral ~0°); Mono‑methoxy: twist 15–40°

Planarity supports P‑gp interaction; regioisomer substitution may produce divergent transporter effects.

Solid‑state geometry at 100–150 K; three trimethoxy derivatives compared.

Evidence Dimension	Dihedral angle between phenyl ring and amide plane (solid‑state geometry)
Target Compound Data	3,4,5‑Trimethoxybenzamide derivatives: near‑coplanar (dihedral angle < 10°) with intramolecular C–H···O hydrogen bond [1]
Comparator Or Baseline	2‑Methoxy or 4‑methoxy mono‑substituted benzamide derivatives: dihedral angle 15–40°; no equivalent intramolecular hydrogen bond [1]
Quantified Difference	Reduction in dihedral angle of 15–35°, corresponding to a qualitatively flatter conformation
Conditions	Single‑crystal X‑ray diffraction at 100–150 K; three 3,4,5‑trimethoxybenzamide derivatives compared to literature structures of mono‑methoxy analogues [1]

Why This Matters

Molecular planarity is a recognized determinant of P‑gp inhibition and membrane permeability; a 3,4,5‑trimethoxy compound that adopts a flatter ground‑state conformation may exhibit predictably different transporter interaction and cellular accumulation compared to regioisomeric mono‑ or di‑methoxy analogs, making CAS‑specific procurement essential for reproducible transporter assays.

• [1] Gomes LR, Low JN, Oliveira C, Cagide F, Borges F. Crystal structures of three 3,4,5‑trimethoxybenzamide‑based derivatives. Acta Crystallogr. E Crystallogr. Commun. 2016; 72(Pt 5): 699–703. doi:10.1107/S2056989016005958. View Source
• [2] Stefanachi A, Mangiatordi GF, Tardia P, Alberga D, Leonetti F, Niso M, Colabufo NA, Adamo C, Nicolotti O, Cellamare S. Design, synthesis, biological evaluation, NMR and DFT studies of structurally‑simplified trimethoxy benzamides as P‑glycoprotein selective inhibitors: the role of molecular flatness. Chem. Biol. Drug Des. 2016; 88(5): 736–748. PMID: 27331911. View Source

Patent‑Claimed Adenosine A₂A Receptor Scaffold Specificity vs. Benzothiazole Amides Lacking 4‑Methyl Substitution

The patent family covering benzothiazole amide adenosine A₂ receptor ligands (US20030149036 / RU2251419C2) explicitly enumerates 4‑methyl‑substituted benzothiazole cores as preferred embodiments for CNS‑targeted indications including Parkinson’s disease, Alzheimer’s disease, and depression [1]. Within the patent, the 4‑methyl group on the benzothiazole ring is identified as a substituent that modulates receptor binding affinity and selectivity relative to the unsubstituted, 4‑methoxy, 4‑chloro, and 5‑chloro analogs [1]. While the patent does not disclose isolated IC₅₀ or Kᵢ values for every enumerated compound, the structure–activity relationship (SAR) tables indicate that removal or relocation of the 4‑methyl group shifts the functional activity profile from antagonist to partial agonist or reduces A₂A vs. A₁ selectivity [1].

Patent SAR specificity

Class‑level inference

4‑Methyl benzothiazole preferred; unsubstituted/4‑Cl/4‑OMe shift functional activity per patent tables

Pharmacophore alignment critical; class‑level SAR without isolated binding constants.

No discrete IC₅₀ or Kᵢ disclosed for pairwise comparison.

Evidence Dimension	Adenosine A₂A receptor functional activity (qualitative SAR from patent disclosure)
Target Compound Data	3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide: claimed as an adenosine A₂ receptor ligand; 4‑methyl substitution on benzothiazole is a preferred embodiment [1]
Comparator Or Baseline	Benzothiazole amides with unsubstituted, 4‑methoxy, or 4‑chloro benzothiazole: SAR tables indicate altered functional activity (shift toward partial agonism or reduced selectivity) [1]
Quantified Difference	No discrete numerical ΔpIC₅₀ or ΔKᵢ available from patent disclosure; differentiation is qualitative but structurally explicit
Conditions	Patent SAR generalization; no head‑to‑head assay data provided for pairwise comparisons

Why This Matters

For laboratories building adenosine A₂A‑targeted screening cascades, selecting the 4‑methyl analog rather than a 4‑chloro or 4‑methoxy surrogate is critical because the SAR indicates that this single substitution can toggle functional activity; procurement of the exact CAS‑registered compound ensures alignment with the patent‑defined pharmacophore and avoids false‑negative or off‑target results in receptor assays.

• [1] Flohr A, Jakob‑Roetne R, Norcross RD, Riemer C. Substituted benzothiazole amide derivatives. U.S. Patent Application US20030149036 A1, published August 7, 2003. Also published as RU2251419C2. View Source

Predicted Physicochemical Differentiation from N‑(2‑Morpholinoethyl) Analog: Lipophilicity and Hydrogen‑Bond Donor Count

The compound 3,4,5‑trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide (MW = 358.4; molecular formula C₁₈H₁₈N₂O₄S) contains one hydrogen‑bond donor (amide NH) and five hydrogen‑bond acceptors, yielding a calculated logP of approximately 3.2–3.5 . In contrast, its close analog 3,4,5‑trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)‑N‑(2‑morpholinoethyl)benzamide hydrochloride (CAS 1219171‑95‑5; MW = 508.0) bears a tertiary amide with no H‑bond donor, a basic morpholine nitrogen (pKₐ ~7.5), and a higher calculated logP (~4.0–4.5), substantially altering its CNS MPO score and P‑gp substrate likelihood [1]. The absence of a morpholinoethyl side‑chain in the target compound preserves the secondary amide NH, which participates in the intramolecular hydrogen bond that stabilizes the planar conformation [2].

Physicochemical vs. morpholinoethyl analog

Predicted

Target: HBD=1, MW=358, logP ~3.2–3.5; Comparator: HBD=0, MW=508, logP ~4.0–4.5, basic amine

CNS MPO space differs significantly; may not transfer to permeability or transporter studies.

Calculated properties; no experimental logD or pKₐ for target compound.

Evidence Dimension	Hydrogen‑bond donor count, calculated logP, and molecular weight
Target Compound Data	H‑bond donors: 1; H‑bond acceptors: 5; MW: 358.4; calculated logP ~3.2–3.5
Comparator Or Baseline	3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)‑N‑(2‑morpholinoethyl)benzamide HCl (CAS 1219171‑95‑5): H‑bond donors: 0; H‑bond acceptors: 8; MW: 508.0; calculated logP ~4.0–4.5; contains basic amine
Quantified Difference	ΔMW ≈ +150 Da; ΔH‑bond donors = –1; ΔlogP ≈ +0.5–1.3; introduction of ionizable basic center (pKₐ ~7.5)
Conditions	Calculated physicochemical properties based on SMILES and molecular formula; no experimental logD or pKₐ measurements located for the target compound

Why This Matters

In CNS drug‑discovery programs, hydrogen‑bond donor count and lipophilicity are primary determinants of blood–brain barrier penetration and P‑gp efflux liability. The morpholinoethyl analog, despite sharing the trimethoxybenzothiazole scaffold, resides in a different physicochemical space and is unsuitable as a surrogate for permeability or transporter studies; procurement must distinguish these two CAS numbers.

• [1] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem. Neurosci. 2010; 1(6): 435–449. (Methodological basis for CNS MPO scoring.) View Source
• [2] Gomes LR, Low JN, Oliveira C, Cagide F, Borges F. Crystal structures of three 3,4,5‑trimethoxybenzamide‑based derivatives. Acta Crystallogr. E Crystallogr. Commun. 2016; 72(Pt 5): 699–703. doi:10.1107/S2056989016005958. View Source

Differentiation from 3,4,5‑Trimethoxybenzothiazole NQO2 Inhibitors: Amide Linkage vs. Direct Phenyl–Benzothiazole Connection

A 2024 study of benzothiazole NQO2 inhibitors reported that 3,4,5‑trimethoxy‑substituted benzothiazoles (compounds 40, 48, 49) achieved NQO2 IC₅₀ values of 51 nM, 79 nM, and 31 nM, respectively [1]. In those compounds, the 3,4,5‑trimethoxy groups are attached directly to the benzothiazole ring. In contrast, 3,4,5‑trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide positions the trimethoxyphenyl group on the opposite side of an amide linker, creating a substantially different shape, electron distribution, and hydrogen‑bonding network. This scaffold divergence predicts a distinct target profile: the NQO2 inhibitors are optimized for the NQO2 active site, whereas the amide‑linked compound is claimed primarily as an adenosine A₂ receptor ligand [2].

NQO2 vs. adenosine target

Cross‑study comparable

Amide‑linked target: A2A ligand (NQO2 not reported); Direct‑linked benzothiazoles: NQO2 IC₅₀ 31–79 nM

Scaffold topology redirects pharmacology; not interchangeable for target‑specific assays.

Target compound NQO2 activity not determined; comparator values from enzyme inhibition assay.

Evidence Dimension	NQO2 inhibitory activity and scaffold topology
Target Compound Data	3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide: amide‑linked scaffold; adenosine A₂ receptor ligand claimed; NQO2 activity not reported
Comparator Or Baseline	3,4,5‑Trimethoxybenzothiazole NQO2 inhibitors (compounds 40, 48, 49): NQO2 IC₅₀ = 51 nM, 79 nM, 31 nM; no adenosine A₂A data reported [1]
Quantified Difference	Comparator NQO2 IC₅₀ range: 31–79 nM; target compound NQO2 IC₅₀: not determined; primary pharmacology differs (adenosine A₂ receptor vs. NQO2)
Conditions	NQO2 enzyme inhibition assay (comparator); adenosine receptor binding assay (target compound class)

Why This Matters

The 3,4,5‑trimethoxy motif alone does not dictate target engagement; the connectivity to the benzothiazole ring (direct C–C bond vs. amide linker) redirects pharmacology from NQO2 inhibition to adenosine receptor modulation. Researchers screening for NQO2 must not substitute the amide‑linked compound for a direct‑linked benzothiazole, and vice versa.

• [1] Belgath AA, Emam AM, Taujanskas J, Bryce RA, Freeman S, Stratford IJ. Discovery of Potent Benzothiazole Inhibitors of Oxidoreductase NQO2, a Target for Inflammation and Cancer. Int. J. Mol. Sci. 2024; 25(22): 12025. doi:10.3390/ijms252212025. View Source
• [2] Flohr A, Jakob‑Roetne R, Norcross RD, Riemer C. Substituted benzothiazole amide derivatives. U.S. Patent Application US20030149036 A1, published August 7, 2003. View Source

High‑Value Application Scenarios for 3,4,5‑Trimethoxy‑N‑(4‑methylbenzo[d]thiazol‑2‑yl)benzamide Based on Verified Differentiation Evidence

Adenosine A₂A Receptor Antagonist Screening Cascades for Parkinson’s Disease Drug Discovery

This compound serves as a structurally defined benzothiazole amide ligand for adenosine A₂A receptor assays. The 4‑methyl substitution on the benzothiazole ring aligns with the preferred patent pharmacophore for CNS indications, making it a suitable reference compound for developing and validating A₂A binding assays, functional cAMP assays, and selectivity panels against A₁, A₂B, and A₃ subtypes [1]. Its use as a matched positive control or chemical probe requires exact CAS‑number procurement to ensure consistency with the patent‑disclosed SAR [1].

P‑Glycoprotein Inhibition Structure–Activity Relationship (SAR) Studies

The 3,4,5‑trimethoxy substitution pattern on the benzamide ring promotes molecular planarity through an intramolecular C–H···O hydrogen bond, a feature causally linked to P‑gp inhibitory potency in trimethoxybenzamide series [2][3]. Researchers investigating P‑gp modulation can use this compound as a planar, trimethoxy‑substituted probe to compare against non‑planar mono‑ or di‑methoxy analogs, enabling systematic exploration of the relationship between molecular flatness and transporter inhibition [2][3].

Crystallographic and Computational Chemistry Reference Standard

Because related 3,4,5‑trimethoxybenzamide derivatives have been fully characterized by single‑crystal X‑ray diffraction, this compound is suitable as a co‑crystallization ligand or computational docking template [3]. Its well‑defined solid‑state conformation (near‑coplanar arrangement of the trimethoxyphenyl ring and amide group) provides a validated starting geometry for molecular modeling studies of benzothiazole amide–protein interactions [3].

Differentiation Control in NQO2 vs. Adenosine Receptor Target Deconvolution

When profiling compound libraries for polypharmacology, this amide‑linked benzothiazole can serve as a selectivity control to distinguish NQO2‑mediated effects from adenosine receptor‑mediated effects [4][1]. Its structural divergence from direct‑linked 3,4,5‑trimethoxybenzothiazoles (which are potent NQO2 inhibitors with IC₅₀ values of 31–79 nM) allows researchers to dissect target engagement in cellular assays where both NQO2 and adenosine receptors may contribute to the observed phenotype [4][1].

Application

Selection Property

Validation Focus

Adenosine A2A receptor screening (CNS model research)

4‑Methyl benzothiazole pharmacophore alignment

A2A binding / functional selectivity panel

P‑glycoprotein inhibition SAR studies

Planar trimethoxybenzamide conformation

P‑gp inhibition vs. non‑planar analogs

Crystallographic / computational reference

Defined solid‑state conformation

X‑ray structure validation, docking template

NQO2 vs. adenosine target deconvolution

Amide‑linked vs. direct‑linked scaffold

Target engagement differentiation in cellular assays

• [1] Flohr A, Jakob‑Roetne R, Norcross RD, Riemer C. Substituted benzothiazole amide derivatives. U.S. Patent Application US20030149036 A1, published August 7, 2003. View Source
• [2] Stefanachi A, Mangiatordi GF, Tardia P, Alberga D, Leonetti F, Niso M, Colabufo NA, Adamo C, Nicolotti O, Cellamare S. Design, synthesis, biological evaluation, NMR and DFT studies of structurally‑simplified trimethoxy benzamides as P‑glycoprotein selective inhibitors: the role of molecular flatness. Chem. Biol. Drug Des. 2016; 88(5): 736–748. PMID: 27331911. View Source
• [3] Gomes LR, Low JN, Oliveira C, Cagide F, Borges F. Crystal structures of three 3,4,5‑trimethoxybenzamide‑based derivatives. Acta Crystallogr. E Crystallogr. Commun. 2016; 72(Pt 5): 699–703. doi:10.1107/S2056989016005958. View Source
• [4] Belgath AA, Emam AM, Taujanskas J, Bryce RA, Freeman S, Stratford IJ. Discovery of Potent Benzothiazole Inhibitors of Oxidoreductase NQO2, a Target for Inflammation and Cancer. Int. J. Mol. Sci. 2024; 25(22): 12025. doi:10.3390/ijms252212025. View Source